N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(2-thiophen-2-ylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C16H15NO2S2/c18-16(15-6-3-11-21-15)17(12-13-4-1-9-19-13)8-7-14-5-2-10-20-14/h1-6,9-11H,7-8,12H2
• InChI Key: NHWRTOJNMYYLGH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CCC2=CC=CS2)C(=O)C3=CC=CS3
• Molecular Formula: C16H15NO2S2
• Molecular Weight: 317.4 g/mol

Description

N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide, also known as FTTC, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide involves the reaction of furan-2-carboxylic acid with thiophene-2-carboxylic acid to form furan-2,5-dicarboxylic acid. This intermediate is then reacted with 2-(thiophen-2-yl)ethanamine to form N-(2-(thiophen-2-yl)ethyl)furan-2,5-dicarboxamide. Finally, this compound is reacted with furan-2-ylmethylamine to form the desired product.

Starting Materials
Furan-2-carboxylic acid, Thiophene-2-carboxylic acid, 2-(Thiophen-2-yl)ethanamine, Furan-2-ylmethylamine

Reaction
Step 1: Furan-2-carboxylic acid is reacted with thiophene-2-carboxylic acid in the presence of a dehydrating agent such as thionyl chloride to form furan-2,5-dicarboxylic acid., Step 2: Furan-2,5-dicarboxylic acid is then reacted with 2-(thiophen-2-yl)ethanamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form N-(2-(thiophen-2-yl)ethyl)furan-2,5-dicarboxamide., Step 3: Finally, N-(2-(thiophen-2-yl)ethyl)furan-2,5-dicarboxamide is reacted with furan-2-ylmethylamine in the presence of a coupling agent such as DCC to form N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide.

Mechanism Of Action

The exact mechanism of action of N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in cell growth and inflammation. N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Biochemical And Physiological Effects

N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has been shown to have a low toxicity profile and does not cause significant adverse effects in laboratory animals. It has also been found to have good bioavailability and can be easily absorbed by the body. N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has been shown to modulate the activity of certain cytokines and chemokines involved in inflammation and immune response.

Advantages And Limitations For Lab Experiments

N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has several advantages for laboratory experiments, including its low toxicity profile, good bioavailability, and ability to inhibit the growth of cancer cells. However, its mechanism of action is not fully understood, and further research is needed to elucidate its therapeutic potential fully.

Future Directions

Future research on N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide should focus on elucidating its mechanism of action, exploring its potential therapeutic applications, and investigating its use as an imaging agent for cancer detection. Additionally, further studies are needed to determine the optimal dosage and administration route of N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide for therapeutic use. Finally, the development of novel N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide derivatives with improved bioavailability and efficacy should also be explored.
In conclusion, N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide is a promising synthetic compound with potential therapeutic applications in the fields of cancer treatment and inflammation. Further research is needed to fully understand its mechanism of action and to explore its potential uses in clinical settings.

Scientific Research Applications

N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)thiophene-2-carboxamide has been investigated for its potential use as an imaging agent for cancer detection.